Cas no 1416714-48-1 ((3,5-difluoropyridin-4-yl)methanamine)

(3,5-Difluoropyridin-4-yl)methanamine is a fluorinated pyridine derivative featuring an amine functional group at the 4-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, enabling use as a building block for heterocyclic synthesis. The presence of fluorine atoms enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug design. Its reactive amine group facilitates further derivatization, making it valuable for coupling reactions or scaffold modifications. The difluoropyridine core contributes to electronic modulation, influencing binding interactions in target molecules. This compound is typically handled under controlled conditions due to its sensitivity. Suitable for exploratory synthesis, it offers utility in developing bioactive molecules with optimized properties.

(3,5-difluoropyridin-4-yl)methanamine structure

1416714-48-1 structure

Product Name:(3,5-difluoropyridin-4-yl)methanamine

CAS No:1416714-48-1

MF:C₆H₆F₂N₂

MW:144.12

MDL:MFCD22689797

CID:2102200

PubChem ID:84648933

Update Time:2025-05-21

(3,5-difluoropyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- 4-Pyridinemethanamine, 3,5-difluoro-
- 4-pyridinemethanamine,3,5-difluoro-
- CID 84648933
- (3,5-difluoropyridin-4-yl)methanamine
- (3,5?DIFLU0R0PYRIDIN4YL)METHANAMINE
- (3,5-difluoro-4-pyridyl)methanamine
- CS-0286019
- 1-(3,5-DIFLUOROPYRIDIN-4-YL)METHANAMINE
- MFCD22689797
- SY323294
- E77427
- DTXSID201295593
- 3,5-Difluoro-4-pyridinemethanamine
- 4-Aminomethyl-3,5-difluoropyridine
- 1416714-48-1
- EN300-1845134
- SCHEMBL14879606
- PS-18792
- MDL： MFCD22689797
- Inchi： 1S/C6H6F2N2/c7-5-2-10-3-6(8)4(5)1-9/h2-3H,1,9H2
- InChI Key： FEDGPLHAUHSNPW-UHFFFAOYSA-N
- SMILES： FC1C=NC=C(C=1CN)F

Computed Properties

Exact Mass: 144.04990452g/mol
Monoisotopic Mass: 144.04990452g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 99.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9
XLogP3: -0.1

Experimental Properties

Density: 1.297±0.06 g/cm3(Predicted)
Boiling Point: 177.5±35.0 °C(Predicted)
pka: 5.54±0.29(Predicted)

(3,5-difluoropyridin-4-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1102067-100mg	(3,5-difluoro-4-pyridyl)methanamine	1416714-48-1	97%	100mg	$210	2024-07-21
eNovation Chemicals LLC	Y1102067-250MG	(3,5-difluoro-4-pyridyl)methanamine	1416714-48-1	97%	250mg	$320	2024-07-21
eNovation Chemicals LLC	Y1102067-500MG	(3,5-difluoro-4-pyridyl)methanamine	1416714-48-1	97%	500mg	$535	2024-07-21
eNovation Chemicals LLC	Y1102067-1G	(3,5-difluoro-4-pyridyl)methanamine	1416714-48-1	97%	1g	$805	2024-07-21
eNovation Chemicals LLC	Y1102067-5G	(3,5-difluoro-4-pyridyl)methanamine	1416714-48-1	97%	5g	$2420	2024-07-21
eNovation Chemicals LLC	Y1102067-10G	(3,5-difluoro-4-pyridyl)methanamine	1416714-48-1	97%	10g	$4035	2024-07-21
Enamine	EN300-1845134-0.05g	(3,5-difluoropyridin-4-yl)methanamine	1416714-48-1		0.05g	$912.0	2023-06-02
Enamine	EN300-1845134-0.1g	(3,5-difluoropyridin-4-yl)methanamine	1416714-48-1		0.1g	$956.0	2023-06-02
Enamine	EN300-1845134-0.25g	(3,5-difluoropyridin-4-yl)methanamine	1416714-48-1		0.25g	$999.0	2023-06-02
Enamine	EN300-1845134-0.5g	(3,5-difluoropyridin-4-yl)methanamine	1416714-48-1		0.5g	$1043.0	2023-06-02